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Compound of Interest

Compound Name: L-ALANINE-N-T-BOC (15N)
Cat. No.: B1580339
Get Quote
\ J

Executive Summary

N-(tert-Butoxycarbonyl)-L-alanine-15N (Boc-L-Ala-OH-15N) is a stable isotope-labeled amino
acid derivative critical for advanced structural biology and pharmacokinetic tracking. By
incorporating the nitrogen-15 isotope (

) into the alpha-amino position, this compound serves as a non-radioactive tracer in Nuclear
Magnetic Resonance (NMR) spectroscopy and mass spectrometry-based proteomics.[1]

This guide delineates the physicochemical specifications, handling protocols, and quality
control (QC) metrics required to integrate Boc-L-Ala-OH-15N into Good Laboratory Practice
(GLP) workflows, specifically focusing on Solid-Phase Peptide Synthesis (SPPS) and metabolic
flux analysis.

Chemical Identity & Isotopic Specifications
The substitution of the natural

atom (99.6% abundance) with

results in a mass shift of +1 Dalton, which is detectable via high-resolution mass spectrometry.
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[1] The chemical behavior remains identical to the unlabeled counterpart, but the nuclear
magnetic properties are fundamentally altered, enabling detection in HSQC/HMQC NMR
experiments.[1]

Table 1: Chemical Specifications

Parameter Specification

Chemical Name N-(tert-Butoxycarbonyl)-L-alanine-

Common Abbreviation Boc-L-Ala-OH-
CAS Number (Labeled) 133952-87-7
CAS Number (Unlabeled) 15761-38-3
Molecular Formula
Molecular Weight 190.20 g/mol (vs. 189.21 g/mol unlabeled)
Isotopic Enrichment
L-Isomer (
Chiral Purity
)

Technical Insight: The CAS number 133952-87-7 is specific to the

-labeled variant.[1] Using the unlabeled CAS (15761-38-3) in regulatory
documentation can lead to material sourcing errors during GMP audits.[1]

Physical Characteristics
Appearance and State[1]

o Form: White to off-white crystalline powder.[1][2][3][4][5]
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» Hygroscopicity: Mildly hygroscopic.[1] The Boc group provides significant lipophilicity,
reducing moisture uptake compared to free amino acids, but prolonged exposure to ambient
humidity can induce clumping.[1]

Thermal Properties[1]
e Melting Point:79 — 83 °C.[1][6][2]
o Diagnostic Value: A depressed melting range (

) typically indicates hydrolysis of the Boc group (generating free L-alanine) or solvent
entrapment.[1]

Solubility Profile

Solubility is dictated by the hydrophobic tert-butyl carbamate moiety.[1]

e Soluble: Methanol, Ethanol, Dimethylformamide (DMF), Dichloromethane (DCM), Dimethyl
Sulfoxide (DMSO).[1]

o Sparingly Soluble/Insoluble: Water, Hexanes.[1]

o Optical Rotation:ngcontent-ng-c2307461527=""_nghost-ng-c2764567632="" class="inline
ng-star-inserted">

(

in Acetic Acid).[1][2][7]

Analytical Characterization & QC Protocols

To validate the identity and purity of Boc-L-Ala-OH-

, @ multi-modal approach is required.
Nuclear Magnetic Resonance (NMR)

* NMR: Confirms the Boc group (singlet, ~1.4 ppm, 9H) and the Alanine methyl doublet.[1]

» NMR: The definitive test for labeling.[1]
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o Shift Range: The carbamate nitrogen typically resonates between 60 — 90 ppm (relative to
liquid

) or approximately -280 to -300 ppm (relative to Nitromethane).[1]
o Coupling: Observe
coupling (~90 Hz) in proton-coupled modes, verifying the N-H bond integrity.
Mass Spectrometry (MS)
e Method: ESI-MS (Positive Mode).[1]
e Target lon:

or

[1]

 Validation: The mass spectrum must show a dominant

peak relative to the natural abundance standard.

QC Workflow Diagram

The following logic gate ensures only high-fidelity material enters the synthesis pipeline.
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Figure 1: Quality Control Logic Gate for Isotope-Labeled Reagents.
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Handling, Storage, and Stability[1][7][8]
Storage Conditions

o Temperature: Refrigerate at +2°C to +8°C.
e Environment: Store in a tightly sealed container with desiccant.[1]

 Light Sensitivity: Protect from direct sunlight to prevent slow photo-degradation, though the
Boc group is generally photostable.[1]

Stability Concerns (De-Bocing)

The tert-butoxycarbonyl group is acid-labile.[1]
e Avoid: Exposure to strong acids (TFA, HCI) or heating in acidic solutions during storage.[1]
e Shelf Life:

years if stored correctly.[1]

Application: Solid-Phase Peptide Synthesis (SPPS)
[1]

Boc-L-Ala-OH-

is primarily used to introduce a labeled alanine residue into a peptide sequence.[1] Because
the Boc group is acid-labile, it is typically used in Boc/Benzyl SPPS strategies (removed by
TFA) or as a building block where the Boc is removed immediately after coupling.[1]

Critical Note: If using Fmoc SPPS, this reagent is not suitable directly; you would require Fmoc-
L-Ala-OH-

.[1] In Boc chemistry, the Boc group is removed by TFA, and the peptide is cleaved from the
resin by HF or TFMSA.[1]

SPPS Incorporation Workflow

The diagram below illustrates the cycle for adding this specific residue.
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Activation Coupling Reaction Wash Steps Remove Boc Boc Deprotection Neutralize
(DIC/HOB or HATU) (Boc-L-Ala-15N + Base) (DCM / DMF) (50% TFA in DCM)

Click to download full resolution via product page
Figure 2: Boc-SPPS Cycle for Incorporation of 15N-Labeled Alanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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